Cas no 905273-63-4 ((5-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol)

• Product Name: (5-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol
• CAS No: 905273-63-4
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4827551
• Update Time: 2025-05-23

(5-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol Chemical and Physical Properties

Names and Identifiers

• (5-(TRIFLUOROMETHYL)PYRIDINE-2,3-DIYL)DIMETHANOL
• 2,3-Pyridinedimethanol, 5-(trifluoromethyl)-
• [2-(hydroxymethyl)-5-(trifluoromethyl)pyridin-3-yl]methanol
• (5-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol

• Inchi： 1S/C8H8F3NO2/c9-8(10,11)6-1-5(3-13)7(4-14)12-2-6/h1-2,13-14H,3-4H2
• InChI Key： KBMIWVRBORPLML-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CO)C(CO)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 0
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (5-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol

Synthesis and Applications of (5-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol (CAS No. 905273-63-4): A Versatile Compound in Chemical Biology and Drug Development

(5-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol, identified by CAS registry number 905273-63-4, represents a structurally unique organic compound with significant potential in chemical biology and pharmaceutical research. This compound integrates a trifluoromethylated pyridine core with a dimethanol linker, creating a scaffold that balances hydrophilicity and lipophilicity—a critical feature for drug-like properties. Recent advancements in computational chemistry and medicinal chemistry have highlighted its role as a promising lead molecule for targeted therapies, particularly in oncology and neurodegenerative disease research.

The trifluoromethyl group (-CF₃) within the pyridine ring imparts enhanced metabolic stability and electronic modulation compared to unsubstituted analogs. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this substitution significantly improves binding affinity to protein kinase targets when incorporated into small-molecule inhibitors. Researchers synthesized derivatives of CAS 905273-63-4 as scaffolds for ATP-competitive kinase inhibitors, achieving submicromolar IC₅₀ values against Aurora kinase A—a validated target in cancer cell proliferation studies.

In the realm of drug delivery systems, the dimethanol linker (-CH₂OH-) enables bioconjugation with polyethylene glycol (PEG) or antibody fragments. A collaborative study between MIT and Pfizer reported successful attachment of this compound to monoclonal antibodies via oxime ligation chemistry, creating targeted prodrugs with extended circulation half-lives. The trifluoromethyl group's ability to resist metabolic oxidation proved crucial in maintaining drug integrity during pharmacokinetic studies in murine models.

Recent advances in click chemistry have further expanded its utility as an intermediate for bioorthogonal reactions. Researchers at Stanford University utilized CAS 905273-63-4's pyridinyl backbone to develop "clickable" fluorophores for live-cell imaging applications. The trifluoromethyl substitution facilitated efficient copper-free azide–alkyne cycloaddition reactions while maintaining optical properties compatible with confocal microscopy setups.

In neuropharmacology, this compound has emerged as a template for GABA receptor modulators. A 2024 preclinical trial revealed that derivatives synthesized from CAS 905273-63-4 demonstrated selective agonism at GABAA receptor α₅ subunits—targets linked to Alzheimer's disease pathology. The dimethanol functionality allowed fine-tuning of blood-brain barrier permeability through hydrogen bond optimization without compromising receptor affinity.

Synthetic strategies for preparing this compound have evolved alongside its growing applications. Traditional methods involving palladium-catalyzed cross-coupling are now complemented by environmentally benign protocols using microwave-assisted synthesis reported by the Green Chemistry Group at ETH Zurich. Their approach achieved >98% yield under solvent-free conditions while minimizing waste production—a critical consideration for scalable manufacturing processes.

The compound's unique spectroscopic signatures make it valuable for analytical standards development. NMR studies confirm the presence of distinct proton signals at δ 8.1–8.5 ppm (pyridine-H), δ 4.1–4.4 ppm (methoxy groups), and characteristic fluorocarbon resonances at δ -81 ppm (CF₃). These fingerprints are now included in the FDA's reference library for impurity profiling during drug substance characterization.

In conclusion, (5-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol (CAS No. 905273-63-4) exemplifies how strategic functional group combinations can yield multifunctional chemical tools advancing both basic research and translational medicine. Its structural versatility continues to inspire innovative applications ranging from precision oncology to real-time biological monitoring systems—positioning it as a cornerstone molecule in modern chemical biology portfolios.